Cas no 915921-38-9 (1-(2-Isobutoxyphenyl)-N-methylmethanamine)

• Product Name: 1-(2-Isobutoxyphenyl)-N-methylmethanamine
• CAS No: 915921-38-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 1076469
• PubChem ID: 28065531
• Update Time: 2025-04-20

1-(2-Isobutoxyphenyl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Isobutoxyphenyl)-N-methylmethanamine
• (2-Isobutoxyphenyl)-N-methylmethanamine
• SCHEMBL22957886
• 915921-38-9
• AKOS005296747
• N-methyl-1-[2-(2-methylpropoxy)phenyl]methanamine
• (2-isobutoxybenzyl)methylamine
• methyl({[2-(2-methylpropoxy)phenyl]methyl})amine

• MDL： MFCD08691889
• Inchi： 1S/C12H19NO/c1-10(2)9-14-12-7-5-4-6-11(12)8-13-3/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： PUPKXKGFKLNZMW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CNC)CC(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų